4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one

• IUPAC Name: 4-[6-(3-anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one
• InChI: InChI=1S/C18H24N6O/c1-23-10-11-24(13-18(23)25)17-12-16(21-14-22-17)20-9-5-8-19-15-6-3-2-4-7-15/h2-4,6-7,12,14,19H,5,8-11,13H2,1H3,(H,20,21,22)
• InChI Key: CSXYBXVWLIYIHX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1=O)C2=NC=NC(=C2)NCCCNC3=CC=CC=C3
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one, also known as APP, is a compound that has shown promising results in scientific research.

Mechanism of Action

4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one works by inhibiting the activity of certain enzymes, such as protein kinases, that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the protection of neurons from damage.
Biochemical and Physiological Effects:
4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It can also improve cognitive function by enhancing synaptic plasticity and increasing neurotrophic factors.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one in lab experiments is its specificity towards certain enzymes, which allows for targeted inhibition. However, its solubility and stability can be a limitation, as well as its potential toxicity at higher doses.

Future Directions

Future research on 4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one could focus on its potential use in combination with other drugs or therapies for cancer treatment. It could also be studied for its neuroprotective effects in various neurological disorders, such as Alzheimer's disease. Further research could also investigate ways to improve its solubility and stability for better application in lab experiments.

Synthesis Methods

The synthesis of 4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one involves the reaction of 4-(4,6-dimethylpyrimidin-2-yl)piperazine-1-carboxylic acid with 3-(anilinopropyl)amine. The reaction takes place in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as N,N-dimethylformamide (DMF). The resulting product is purified using column chromatography.

Scientific Research Applications

4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one has been studied for its potential use in treating various diseases, such as cancer and neurological disorders. Research has shown that 4-[6-(3-Anilinopropylamino)pyrimidin-4-yl]-1-methylpiperazin-2-one has anticancer properties and can inhibit the growth of cancer cells. It has also been found to have neuroprotective effects and can improve cognitive function.